molecular formula C5H6N4O B8597852 3-Oxo-3,4-dihydro-2-pyrazinecarboximidamide

3-Oxo-3,4-dihydro-2-pyrazinecarboximidamide

Cat. No.: B8597852
M. Wt: 138.13 g/mol
InChI Key: KGHLGHSBTMQPPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Oxo-3,4-dihydro-2-pyrazinecarboximidamide is a useful research compound. Its molecular formula is C5H6N4O and its molecular weight is 138.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H6N4O

Molecular Weight

138.13 g/mol

IUPAC Name

2-oxo-1H-pyrazine-3-carboximidamide

InChI

InChI=1S/C5H6N4O/c6-4(7)3-5(10)9-2-1-8-3/h1-2H,(H3,6,7)(H,9,10)

InChI Key

KGHLGHSBTMQPPP-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C(C(=O)N1)C(=N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 33 ml of methanol was dissolved 1.1 g of 3-oxo-3,4-dihydro-2-pyrazinecarbonitrile synthesized according to the description of J. Heterocycl. Chem., Vol. 19, Pages 1,397-1,402 (1982). While cooling the solution with ice, gaseous hydrogen chloride was introduced until saturation, after which the solution was stirred at the same temperature as above for 8 hours. The solvent was removed under reduced pressure, the residue thus obtained and dissolved in 55 ml of a 7 mol/L solution of ammonia in methanol at an ice-cooled temperature, and the solution thus obtained was stirred at the same temperature as above for 5 minutes. The solid product formed was collected by filtration to obtain 1.1 g of 3-oxo-3,4-dihydro-2-pyrazinecarboximidamide as a light yellow-colored solid product.
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